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Compound of Interest

Compound Name: Thiophene-2-boronic acid

Cat. No.: B051982

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for
Thiophene-2-boronic acid (CAS No. 6165-68-0), a versatile building block in organic
synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The following sections detalil
its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
along with comprehensive experimental protocols for data acquisition.

Spectroscopic Data Summary

The empirical formula for Thiophene-2-boronic acid is C4aHsBO:zS, with a molecular weight of
127.96 g/mol .[1] The structural and spectroscopic data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For
arylboronic acids, the choice of solvent is crucial, as they can form boroxines (anhydride
trimers), leading to complex or broad signals. Solvents like DMSO-de or methanol-d4 can break
up these oligomers, providing clearer spectra.[2]

1H NMR (Proton NMR) Data

Solvent: DMSO-ds
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
8.1 (broad s) Singlet 2H B(OH)2
7.75 Doublet of doublets 1H H-5
7.65 Doublet of doublets 1H H-3
7.15 Doublet of doublets 1H H-4

13C NMR (Carbon-13 NMR) Data

Solvent: DMSO-ds

Chemical Shift (8) ppm

Assignment

140.0 (approx.)

C-2 (Carbon attached to Boron)

135.0 C-5
128.5 C-3
126.0 C-4

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) is a common technique for obtaining IR spectra of solid

samples without extensive preparation.

Key IR Absorption Bands (ATR-FTIR)[1]
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Wavenumber (cm~?) Intensity Assignment

O-H stretch (from B(OH)z and

3300-3600 Broad adsorbed water)

~3100 Medium C-H stretch (aromatic)
~1520 Medium C=C stretch (thiophene ring)
~1350 Strong B-O stretch

~1200 Strong C-O stretch

~850 Strong C-H out-of-plane bend

Mass Spectrometry (MS)

Electron lonization (EI) is a hard ionization technique that provides information about the
molecular weight and fragmentation pattern of a compound.

Mass Spectrometry (EI-MS) Data[1]

m/z Relative Intensity Assignment
128 High Molecular lon [M]*
110 Medium [M - H20]*

[CaH4S]* (Thiophene radical

84 High .
cation)

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy Protocol

Objective: To obtain high-resolution *H and 3C NMR spectra of Thiophene-2-boronic acid.

Materials:
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Thiophene-2-boronic acid

Deuterated dimethyl sulfoxide (DMSO-de)

5 mm NMR tubes

Pipettes

Vortex mixer

Procedure:

Weigh approximately 10-20 mg of Thiophene-2-boronic acid and transfer it to a clean, dry
vial.

Add approximately 0.7 mL of DMSO-ds to the vial.
Vortex the mixture until the solid is completely dissolved.

Using a pipette with a cotton or glass wool plug to filter out any particulates, transfer the
solution into a 5 mm NMR tube.

Cap the NMR tube and wipe the outside clean.
Insert the tube into the NMR spectrometer.

Acquire the *H and 3C NMR spectra according to the instrument's standard operating
procedures. For 13C NMR, a sufficient number of scans should be acquired to achieve a
good signal-to-noise ratio.

ATR-FTIR Spectroscopy Protocol

Objective: To obtain the infrared spectrum of solid Thiophene-2-boronic acid.

Materials:

Thiophene-2-boronic acid, solid

FTIR spectrometer with an ATR accessory
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e Spatula
 Isopropyl alcohol and lint-free wipes for cleaning
Procedure:

o Ensure the ATR crystal is clean by wiping it with a lint-free wipe dampened with isopropyl
alcohol and allowing it to dry completely.

e Record a background spectrum of the empty, clean ATR crystal.

e Place a small amount of solid Thiophene-2-boronic acid onto the center of the ATR crystal
using a clean spatula.

o Apply pressure using the ATR's pressure clamp to ensure good contact between the sample
and the crystal.

e Acquire the IR spectrum of the sample.

o After the measurement, release the pressure clamp, remove the sample, and clean the ATR
crystal thoroughly with isopropyl alcohol and a lint-free wipe.

Electron lonization Mass Spectrometry (EI-MS) Protocol

Objective: To determine the mass-to-charge ratio of the molecular ion and the fragmentation
pattern of Thiophene-2-boronic acid.

Materials:

Thiophene-2-boronic acid

A suitable volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an El source

Microsyringe or autosampler

Procedure:
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e Prepare a dilute solution of Thiophene-2-boronic acid (approximately 1 mg/mL) in a volatile
organic solvent.

« Introduce the sample into the mass spectrometer. For a solid probe, a small amount of the
solid can be placed directly on the probe. For liquid injection, use a microsyringe or an
autosampler.

o The sample is vaporized in the ion source.

e The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70
eV), causing ionization and fragmentation.[3][4]

e The resulting ions are accelerated and separated by the mass analyzer based on their mass-
to-charge ratio.

The detector records the abundance of each ion, generating the mass spectrum.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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